Cas no 109220-81-7 (4-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}aniline)

4-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}aniline structure
109220-81-7 structure
Product Name:4-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}aniline
CAS No:109220-81-7
MF:C13H16N4
MW:228.292942047119
CID:233450
PubChem ID:746457
Update Time:2025-08-05

4-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}aniline Chemical and Physical Properties

Names and Identifiers

    • 4-(6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)aniline
    • 4-(6,7,8,9-TETRAHYDRO-5H-[1,2,4]TRIAZOLO[4,3-A]AZEPIN-3-YL)-PHENYLAMINE
    • 4-{5H,6H,7H,8H,9H-[1,2,4]Triazolo[4,3-a]azepin-3-yl}aniline
    • Benzenamine,4-(6,7,8,9-tetrahydro-5H-1,2,4-triazolo[4,3-a]azepin-3-yl)-
    • 3-< 4-Amino-phenyl> -4.5-pentamethylen-1.2.4-triazol
    • 4-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)-aniline
    • AC1LF3X4
    • AC1Q51V9
    • ACMC-1BSRU
    • ChemDiv1_022418
    • Oprea1_781679
    • EU-0072783
    • CS-0218890
    • HMS650K22
    • SR-01000081468-1
    • F0784-0143
    • DTXSID00353609
    • Z55729707
    • AKOS000115433
    • SR-01000081468
    • EN300-02393
    • 109220-81-7
    • 4-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}aniline
    • Inchi: 1S/C13H16N4/c14-11-7-5-10(6-8-11)13-16-15-12-4-2-1-3-9-17(12)13/h5-8H,1-4,9,14H2
    • InChI Key: IDZQVFCQHCCFCF-UHFFFAOYSA-N
    • SMILES: N12C(C3C=CC(=CC=3)N)=NN=C1CCCCC2

Computed Properties

  • Exact Mass: 228.13768
  • Monoisotopic Mass: 228.137497
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.7
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.31
  • Boiling Point: 474.2°Cat760mmHg
  • Flash Point: 240.6°C
  • Refractive Index: 1.697
  • PSA: 56.73
  • LogP: 2.83490

4-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H325735-50mg
4-{5H,6H,7H,8H,9H-[1,2,4]Triazolo[4,3-a]azepin-3-yl}aniline
109220-81-7
50mg
$ 50.00 2022-06-04
TRC
H325735-100mg
4-{5H,6H,7H,8H,9H-[1,2,4]Triazolo[4,3-a]azepin-3-yl}aniline
109220-81-7
100mg
$ 95.00 2022-06-04
TRC
H325735-500mg
4-{5H,6H,7H,8H,9H-[1,2,4]Triazolo[4,3-a]azepin-3-yl}aniline
109220-81-7
500mg
$ 320.00 2022-06-04
Chemenu
CM449508-250mg
4-(6,7,8,9-TETRAHYDRO-5H-[1,2,4]TRIAZOLO[4,3-A]AZEPIN-3-YL)-PHENYLAMINE
109220-81-7 95%+
250mg
$140 2023-02-03
Chemenu
CM449508-500mg
4-(6,7,8,9-TETRAHYDRO-5H-[1,2,4]TRIAZOLO[4,3-A]AZEPIN-3-YL)-PHENYLAMINE
109220-81-7 95%+
500mg
$232 2023-02-03
Chemenu
CM449508-1g
4-(6,7,8,9-TETRAHYDRO-5H-[1,2,4]TRIAZOLO[4,3-A]AZEPIN-3-YL)-PHENYLAMINE
109220-81-7 95%+
1g
$340 2023-02-03
Enamine
EN300-02393-0.05g
4-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}aniline
109220-81-7 95.0%
0.05g
$42.0 2025-02-21
Enamine
EN300-02393-0.1g
4-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}aniline
109220-81-7 95.0%
0.1g
$66.0 2025-02-21
Enamine
EN300-02393-0.25g
4-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}aniline
109220-81-7 95.0%
0.25g
$92.0 2025-02-21
Enamine
EN300-02393-0.5g
4-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}aniline
109220-81-7 95.0%
0.5g
$175.0 2025-02-21
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